![molecular formula C7H7NS B2505520 2-(Thiophen-2-yl)propanenitrile CAS No. 88701-59-1](/img/structure/B2505520.png)
2-(Thiophen-2-yl)propanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Thiophen-2-yl)propanenitrile is a compound with the molecular formula C7H7NS . It is an analogue of amphetamine where the phenyl ring has been replaced by thiophene . It has similar stimulant effects to amphetamine but with around one third the potency .
Molecular Structure Analysis
The molecular structure of 2-(Thiophen-2-yl)propanenitrile consists of a thiophene ring attached to a propanenitrile group . The InChI code is1S/C7H7NS/c1-6(5-8)7-3-2-4-9-7/h2-4,6H,1H3
. The compound has a molecular weight of 137.20 g/mol . Physical And Chemical Properties Analysis
2-(Thiophen-2-yl)propanenitrile has a molecular weight of 137.20 g/mol . It has a XLogP3-AA value of 1.9, indicating its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a rotatable bond count of 1 . Its topological polar surface area is 52 Ų .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including 2-(Thiophen-2-yl)propanenitrile, are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Anti-Inflammatory and Anti-Psychotic Applications
These compounds have been found to be effective in biological and physiological functions such as anti-inflammatory and anti-psychotic .
Anti-Arrhythmic and Anti-Anxiety Applications
2-(Thiophen-2-yl)propanenitrile and its derivatives have also shown anti-arrhythmic and anti-anxiety properties .
Anti-Fungal and Antioxidant Applications
In addition to the above, these compounds have demonstrated anti-fungal and antioxidant properties .
Estrogen Receptor Modulating and Anti-Mitotic Applications
They have been found to be effective in estrogen receptor modulating and anti-mitotic applications .
Anti-Microbial and Kinases Inhibiting Applications
2-(Thiophen-2-yl)propanenitrile and its derivatives have shown anti-microbial and kinases inhibiting properties .
Anti-Cancer Applications
One of the most significant applications of these compounds is their anti-cancer properties .
Metal Ion Detection
2-(Thiophen-2-yl)propanenitrile has been used in the synthesis of probes for the detection of various metal ions .
Safety and Hazards
properties
IUPAC Name |
2-thiophen-2-ylpropanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NS/c1-6(5-8)7-3-2-4-9-7/h2-4,6H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTOABKRIUPTTPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)C1=CC=CS1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Thiophen-2-yl)propanenitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.